Cas no 39021-62-0 (1-Methyl-1H-imidazole-5-carbaldehyde)

• Product Name: 1-Methyl-1H-imidazole-5-carbaldehyde
• CAS No: 39021-62-0
• MF: C₅H₆N₂O
• MW: 110.11394071579
• MDL: MFCD00030439
• CID: 54951
• PubChem ID: 24882563
• Update Time: 2025-04-18

1-Methyl-1H-imidazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-1H-imidazole-5-carbaldehyde
• 1-Methylimidazole-5-carboxaldehyde
• 1-METHYL-1H-IMIDAZOLE-5-CARBOXALDEHYDE
• 1-Methylimidazole-5-carboxaldeyde
• 3-Methyl-3H-Imidazole-4-Carbaldehyde
• 3-methylimidazole-4-carbaldehyde
• BNYKZFOZWZMEJD-UHFFFAOYSA-N
• 1H-IMIDAZOLE-5-CARBOXALDEHYDE, 1-METHYL-
• 1-methylimidazole-5-carbaldehyde
• PubChem8047
• 5-formyl-1-methylimidazole
• 1-Methyl-5-formyl imidazole
• 5-Formyl-1-methyl-1H-imidazole
• 1-methyl-imida
• 1-methyl-imidazol-5-carbaldehyde
• 1-methyl-imidazole-5-carbaldehyde
• AM803828
• 1-Methyl-5-imidazolecarboxaldehyde
• BB 0261384
• 39021-62-0
• Q-103108
• CS-W011279
• EN300-66979
• Z1065768466
• AKOS000506103
• STR09069
• DTXSID30341519
• CHEMBL190795
• 1-Methyl-1H-imidazole-5-carbaldehyde #
• 1-Methyl-5-imidazolecarboxaldehyde, 97%
• methyl-1H-imidazol-5-carboxaldehyde
• PS-3340
• 3-methyl-3h-imidazole-4-carboxaldehyde
• Q27452781
• F8881-2754
• SCHEMBL52612
• MFCD00030439
• FT-0639512
• PB21631
• N-methyl 5-imidazolecarboxaldehyde
• SY017852
• AC-24712
• DB-012095

• MDL： MFCD00030439
• Inchi： 1S/C5H6N2O/c1-7-4-6-2-5(7)3-8/h2-4H,1H3
• InChI Key： BNYKZFOZWZMEJD-UHFFFAOYSA-N
• SMILES： O=CC1=CN=CN1C

Computed Properties

• Exact Mass: 110.04800
• Monoisotopic Mass: 110.048013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• Color/Form: Solid
• Density: 1.14
• Melting Point: 52-57 °C
• Boiling Point: 120-130°C 2mm
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.552
• PSA: 34.89000
• LogP: 0.23260
• Solubility: Not determined
• Sensitiveness: Air Sensitive

1-Methyl-1H-imidazole-5-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature